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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the nuclear structure and
energy levels of the isotope Polonium-217 (?1’Po). Polonium-217 is a short-lived alpha and
beta-emitting radionuclide, making its study crucial for various applications in nuclear physics
and potentially for targeted radionuclide therapy in medicine. This document summarizes the
current state of knowledge, presenting key quantitative data in structured tables, detailing the
experimental protocols used for its characterization, and visualizing its decay scheme.

Core Nuclear Properties of Polonium-217

Polonium-217 possesses a nucleus with 84 protons and 133 neutrons. Its ground state has a
determined spin and parity of (9/2%). The isotope has a relatively short half-life of approximately
1.53 seconds.[1] It primarily undergoes alpha decay to Lead-213 (2*3Pb) with a branching ratio
of over 95%, and a smaller fraction decays via beta-minus emission to Astatine-217 (2*’At) with
a branching ratio of less than 5%.[1]

Tabulated Nuclear Data

The following tables summarize the key quantitative data regarding the nuclear properties,
energy levels, and gamma-ray transitions of Polonium-217.

Table 1. General Nuclear Properties of Polonium-217
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Property Value Unit
Atomic Number (2) 84

Neutron Number (N) 133

Mass Number (A) 217

Spin and Parity (Jm) (9/2%)

Half-life 1.53(5) s
Decay Modes a (>95%), B~ (<5%)

Q-value () 6662.1(23) keV
Q-value (B) 1489(8) keV

Table 2: Energy Levels of Polonium-217

Data in this table is primarily derived from studies of the alpha decay of Radon-221 (22'Rn) and
the beta-minus decay of Bismuth-217 (27Bi).

Spin and Parity

Level Energy (keV) (3m) Half-life Decay Modes
0.0 (9/2+) 1.53(5) s a, B~

299.0(5) (1172%)

385.0(5) (13/2%)

515.0(5) (15/2%)

654.0(5) (17727)

Table 3: Gamma-Ray Transitions in Polonium-217

This table details the gamma-ray emissions observed from the excited states of Polonium-217.
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Initial Level Final Level Gamma-Ray . . .
Intensity (%) Multipolarity
Energy (keV) Energy (keV) Energy (keV)

299.0 0.0 299.0(5) 100 (M1+E2)
385.0 299.0 86.0(5) 100 (M1+E2)
515.0 385.0 130.0(5) 100 (M1+E2)
654.0 515.0 139.0(5) 100 (M1+E2)

Experimental Protocols

The characterization of the nuclear structure of Polonium-217 has been achieved through a
combination of sophisticated experimental techniques. The primary methods employed are
alpha-gamma coincidence spectroscopy and in-source laser ionization spectroscopy.

Alpha-Gamma Coincidence Spectroscopy

This technique is crucial for establishing the decay scheme of radionuclides that decay via
alpha emission to excited states of the daughter nucleus.

Methodology:

e Source Preparation: A source of the parent isotope, in this case, 22'Rn, is prepared. This is
often produced from the decay of a longer-lived precursor like Actinium-225 (22°Ac). The
221Rn atoms are collected on a thin foil.

o Detection Setup: The source is placed in a vacuum chamber surrounded by a detector array.
This typically includes a silicon detector for alpha particles and one or more high-purity
germanium (HPGe) detectors for gamma rays. The detectors are positioned in close
geometry to maximize detection efficiency.

o Coincidence Measurement: The electronic signals from the alpha and gamma-ray detectors
are processed through a coincidence circuit. This circuit identifies events where an alpha
particle and a gamma ray are detected within a very short time window (on the order of
nanoseconds), indicating they originated from the same decay event.
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Data Analysis: By gating on a specific alpha-particle energy, the corresponding coincident
gamma-ray spectrum can be generated. This allows for the unambiguous assignment of
gamma transitions to the de-excitation of specific energy levels in the daughter nucleus
(3*’Po). The energies and intensities of the gamma rays are determined from the calibrated
spectra.

In-Source Laser lonization Spectroscopy

This high-resolution technique is employed to determine nuclear properties such as spin,
magnetic dipole, and electric quadrupole moments, as well as changes in the nuclear charge
radius.

Methodology:

Isotope Production: The short-lived Polonium-217 isotopes are produced at an online
isotope separator facility, such as ISOLDE at CERN. This is typically achieved by
bombarding a target (e.g., uranium carbide) with high-energy protons.

Laser lonization: The produced atoms are effused into a hot cavity where they interact with
multiple laser beams of precisely tuned wavelengths. A multi-step resonance ionization
process is used to selectively ionize the polonium atoms.

Mass Separation: The created ions are then extracted and accelerated, and the isotope of
interest (227Po) is selected using a mass separator.

Hyperfine Structure Measurement: By scanning the frequency of one of the lasers and
measuring the ion current, the hyperfine structure of the atomic transitions can be measured.
The splitting and shifts in this structure are directly related to the nuclear spin, moments, and
charge radius.

Data Analysis: The measured hyperfine spectra are fitted with theoretical models to extract
the nuclear parameters.

Visualizations

The following diagrams illustrate the decay scheme of Polonium-217 and a generalized
workflow for an alpha-gamma coincidence experiment.
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Decay scheme of Polonium-217.
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Alpha-Gamma Coincidence Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1261833#polonium-217-nuclear-structure-and-
energy-levels]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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